2,2-difluoro-1-(4-nitrophenyl)propan-1-one
Overview
Description
2,2-difluoro-1-(4-nitrophenyl)propan-1-one is a useful research compound. Its molecular formula is C9H7F2NO3 and its molecular weight is 215.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-difluoro-1-(4-nitrophenyl)propan-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-nitrobenzaldehyde", "2,2-difluoroacetophenone", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzaldehyde to 4-nitrobenzyl alcohol using sodium borohydride in ethanol", "Step 2: Protection of 4-nitrobenzyl alcohol as its acetal using acetic acid and diethyl ether", "Step 3: Bromination of 2,2-difluoroacetophenone using bromine in acetic acid", "Step 4: Condensation of the protected 4-nitrobenzyl alcohol acetal and the brominated 2,2-difluoroacetophenone using sodium hydroxide in ethanol", "Step 5: Deprotection of the acetal using acetic acid and water to yield 2,2-difluoro-1-(4-nitrophenyl)propan-1-one" ] } | |
CAS No. |
1649459-77-7 |
Molecular Formula |
C9H7F2NO3 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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